![molecular formula C17H20N2O4S B2757579 N-[4-[(2-Ethoxy-5-methylphenyl)sulfonylamino]phenyl]acetamide CAS No. 2361755-12-4](/img/structure/B2757579.png)
N-[4-[(2-Ethoxy-5-methylphenyl)sulfonylamino]phenyl]acetamide
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Overview
Description
N-[4-[(2-Ethoxy-5-methylphenyl)sulfonylamino]phenyl]acetamide, also known as EMA401, is a novel drug candidate that has shown promising results in the treatment of chronic neuropathic pain. It is a small molecule that selectively targets the angiotensin II type 2 (AT2) receptor, which is involved in the regulation of pain signaling pathways.
Mechanism of Action
N-[4-[(2-Ethoxy-5-methylphenyl)sulfonylamino]phenyl]acetamide selectively targets the AT2 receptor, which is expressed in the peripheral nervous system and is involved in the regulation of pain signaling pathways. Activation of the AT2 receptor leads to the inhibition of pain transmission and the promotion of nerve regeneration, which may contribute to the analgesic effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to reduce pain sensitivity in animal models of neuropathic pain by inhibiting the activity of pain-sensing neurons. It also promotes nerve regeneration, which may help to restore normal nerve function and reduce pain. In clinical trials, this compound has been found to be safe and well-tolerated, with no significant side effects reported.
Advantages and Limitations for Lab Experiments
N-[4-[(2-Ethoxy-5-methylphenyl)sulfonylamino]phenyl]acetamide has several advantages for lab experiments, including its high potency and selectivity for the AT2 receptor, as well as its ability to cross the blood-brain barrier. However, its relatively short half-life and low solubility may limit its effectiveness in certain experimental settings.
Future Directions
There are several potential future directions for research on N-[4-[(2-Ethoxy-5-methylphenyl)sulfonylamino]phenyl]acetamide. One area of interest is the development of new formulations or delivery methods that can improve its bioavailability and prolong its half-life. Another area of research is the identification of biomarkers that can predict which patients are most likely to respond to treatment with this compound. Finally, there is a need for further clinical trials to evaluate its effectiveness in other types of neuropathic pain, as well as its long-term safety and efficacy.
Synthesis Methods
The synthesis of N-[4-[(2-Ethoxy-5-methylphenyl)sulfonylamino]phenyl]acetamide involves the reaction of 2-ethoxy-5-methylsulfonylbenzenamine with 4-bromoaniline in the presence of a palladium catalyst. The resulting intermediate is then reacted with acetic anhydride to yield the final product, this compound. The synthesis method is relatively simple and can be carried out on a large scale, making it suitable for industrial production.
Scientific Research Applications
N-[4-[(2-Ethoxy-5-methylphenyl)sulfonylamino]phenyl]acetamide has been extensively studied for its potential use in the treatment of chronic neuropathic pain. Several preclinical studies have demonstrated its efficacy in reducing pain sensitivity in animal models of neuropathic pain. In a phase II clinical trial, this compound was found to be safe and well-tolerated, and showed significant pain reduction in patients with post-herpetic neuralgia. Further clinical trials are underway to evaluate its effectiveness in other types of neuropathic pain.
properties
IUPAC Name |
N-[4-[(2-ethoxy-5-methylphenyl)sulfonylamino]phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O4S/c1-4-23-16-10-5-12(2)11-17(16)24(21,22)19-15-8-6-14(7-9-15)18-13(3)20/h5-11,19H,4H2,1-3H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBIQLQMXBUHFSW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C)S(=O)(=O)NC2=CC=C(C=C2)NC(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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